molecular formula C12H16N2 B8424820 3-(3-Pyridinyl)-6-azabicyclo[3.2.1]octane

3-(3-Pyridinyl)-6-azabicyclo[3.2.1]octane

Cat. No.: B8424820
M. Wt: 188.27 g/mol
InChI Key: AZMBISNQMRSPKW-UHFFFAOYSA-N
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Description

3-(3-Pyridinyl)-6-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16N2

Molecular Weight

188.27 g/mol

IUPAC Name

3-pyridin-3-yl-6-azabicyclo[3.2.1]octane

InChI

InChI=1S/C12H16N2/c1-2-10(8-13-3-1)11-4-9-5-12(6-11)14-7-9/h1-3,8-9,11-12,14H,4-7H2

InChI Key

AZMBISNQMRSPKW-UHFFFAOYSA-N

Canonical SMILES

C1C2CC(CC1C3=CN=CC=C3)NC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of a mixture of t-butyl 3-(3-pyridinyl)-6-azabicyclo[3.2.1]oct-2-ene-6-carboxylate and t-butyl 3-(3-pyridinyl)-6-azabicyclo[3.2.1]oct-3-ene-6-carboxylate (150 mg) in methanol (5 ml) was added catalytic 10% Pd/C and the mixture was subjected to hydrogenolysis (45 psi) for 48 h. The reaction was filtered through Celite and concentrated by rotary evaporation, and then the residue was taken up in dichloromethane (1 ml) and treated with trifluoroacetic acid (2 ml). After 3 h, the mixture was concentrated to dryness by rotary evaporation, partitioned between water and dichloromethane, and the organic layer discarded. The aqueous layer was made basic with sodium hydroxide and extracted with dichloromethane. After drying over sodium sulfate, the filtered solution was concentrated to dryness by rotary evaporation and the residue purified by column chromatography, using a methanol/dichloromethane gradient (0-10% methanol with 1% ammonium hydroxide) as eluent. The product fractions were pooled and concentrated to give the desired product (20 mg). It was then re-chromatographed (same conditions) to give the free base (10 mg) as a brown oil.
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